1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine

• Molecular Formula: C23H30N2O5
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-1-[4-[(3,4,5-trimethoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H30N2O5/c1-17-5-7-19(8-6-17)30-16-22(26)25-11-9-24(10-12-25)15-18-13-20(27-2)23(29-4)21(14-18)28-3/h5-8,13-14H,9-12,15-16H2,1-4H3
• InChI Key: FJASCRDUKUPNEW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC(=C(C(=C3)OC)OC)OC

Description

1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine, also known as TMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. TMPP belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine is not fully understood. However, studies have suggested that 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine exerts its pharmacological effects through multiple pathways. 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to modulate the activity of various enzymes and receptors, including the serotonergic, dopaminergic, and glutamatergic systems. 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has also been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to have a range of biochemical and physiological effects. In cancer cells, 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to induce apoptosis and inhibit cell proliferation through the activation of caspase enzymes and the downregulation of various signaling pathways. In animal models of neurodegenerative diseases, 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to protect against neuronal damage and improve cognitive function through the modulation of neurotransmitter systems and the inhibition of oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine in lab experiments is its high potency and selectivity. 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to have a low toxicity and a high therapeutic index, making it a promising candidate for further preclinical and clinical studies. However, one of the limitations of 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine. One of the most promising areas of research is in the development of 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine-based anticancer therapies. Further studies are needed to elucidate the exact mechanism of action of 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine and to optimize its pharmacological properties for clinical use. Additionally, studies are needed to investigate the potential of 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine in other areas of research, such as neuroprotection, depression, and anxiety disorders.

Synthesis Methods

1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine can be synthesized through a multistep process involving the reaction of 3,4,5-trimethoxybenzyl chloride with piperazine, followed by the acetylation of the resulting product with 4-methylphenol. The final product is obtained through purification and crystallization.

Scientific Research Applications

1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has been investigated for its potential as a therapeutic agent in various areas of research. One of the most promising applications of 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine is in the treatment of cancer. Studies have shown that 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.
1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has also been studied for its potential as a neuroprotective agent. In animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's, 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to protect against neuronal damage and improve cognitive function. 1-[(4-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzyl)piperazine has also been investigated for its potential as an antidepressant, antipsychotic, and anxiolytic agent.